Cas no 55123-66-5 (L-Leucinamide,N-acetyl-L-leucyl-N-[(1S)-4-[(aminoiminomethyl)amino]-1-formylbutyl]-)

• Product Name: L-Leucinamide,N-acetyl-L-leucyl-N-[(1S)-4-[(aminoiminomethyl)amino]-1-formylbutyl]-
• CAS No: 55123-66-5
• MF: C₂₀H₃₈N₆O₄
• MW: 426.553524494171
• CID: 371854
• PubChem ID: 72429
• Update Time: 2025-04-19

L-Leucinamide,N-acetyl-L-leucyl-N-[(1S)-4-[(aminoiminomethyl)amino]-1-formylbutyl]- Chemical and Physical Properties

Names and Identifiers

• L-Leucinamide,N-acetyl-L-leucyl-N-[(1S)-4-[(aminoiminomethyl)amino]-1-formylbutyl]-
• 6-O-B-D-GLUCOPYRANOSYL-D-GLUCOPYRANOSE
• Leupeptin
• LEUPEPTIN HEMISULFATE MONOHYDRATE
• 2H2SO4 H2O
• 6-O-?D-Glucopyranosyl-D-glucopyranose
• acetyl-Leu-Leu-Arg-al
• Ac-Leu-Leu-Arg-aldehyde . sulfate
• Ac-Leu-Leu-Arg-H
• AC-LEU-LEU-ARGINAL 1
• Gentibiose
• l-valeramide
• N-acetyl-Leu-Leu-argininal
• AKOS024456431
• DTXSID1020776
• Acetyl-L-leucyl-L-leucylargininal
• Valeramide, 2-(2-acetamido-4-methylvaleramido)-N-(1-formyl-4-guanidinobutyl)-4-methyl- (S)-
• KBio2_003103
• L-LEUCINAMIDE, N-ACETYL-L-LEUCYL-N-(4-((AMINOIMINOMETHYL)AMINO)-1-FORMYLBUTYL)-, (S)-
• KBioSS_000535
• L-LEUCINAMIDE, N-ACETYL-L-LEUCYL-N-((1S)-4-((AMINOIMINOMETHYL)AMINO)-1-FORMYLBUTYL)-
• KBio2_005671
• Bio2_000908
• Leupeptin Ac-LL
• N-acetyl-L-leucyl-N-[(1S)-4-{[amino(imino)methyl]amino}-1-formylbutyl]-L-leucinamide
• L-Leucinamide, N-acetyl-L-leucyl-N-[4-[(aminoiminomethyl)amino]-1-formylbutyl]-
• AC-35848
• CHEBI:6426
• KBioGR_000535
• N-acetyl-L-leucyl-N-[(2S)-5-carbamimidamido-1-oxopentan-2-yl]-L-leucinamide
• J97339NR3V
• N-Acetyl-L-leucyl-L-leucyl-L-argininal hemisulfate salt
• BSPBio_001195
• Bio2_000428
• IDI1_002183
• KBio2_000535
• 103476-89-7
• HY-18234
• Leupeptin (hemisulfate)
• NCGC00163460-03
• Q11350119
• 24365-47-7
• Ac-L-Leu-L-Leu-L-Arg-H
• SCHEMBL583830
• Ac-Leu-Leu-Arg-H; N-Acetyl-L-leucyl-L-leucyl-L-arginine, aldehyde deriv
• 55123-66-5
• (S)-2-(2-Acetamido-4-methylvaleramido)-N-(1-formyl-4-guanidinobutyl)-4-methyl-valeramide
• KBio3_000969
• N-Acetyl-L-leucyl-L-leucyl-L-arginine, aldehyde deriv.
• HMS1990K17
• NCGC00163460-01
• L-Leucinamide, N-acetyl-L-leucyl-N-[(1S)-4-[(aminoiminomethyl)amino]-1-formylbutyl]-
• (S)-2-Acetamido-N-((S)-1-((S)-5-guanidino-1-oxopentan-2-ylamino)-4-methyl-1-oxopentan-2-yl)-4-methylpentanamide
• HMS3403K17
• (2S)-2-acetamido-N-[(2S)-1-[[(2S)-5-(diaminomethylideneamino)-1-oxopentan-2-yl]amino]-4-methyl-1-oxopentan-2-yl]-4-methylpentanamide
• UNII-J97339NR3V
• L-4440
• Leupeptin hemisulfate
• CS-0007311
• NCGC00163460-02
• KBio3_000970
• Acetyl-leucyl-leucyl-argininal
• acetyl-l-leucyl-l-leucyl-l-argininal
• MFCD00037012
• Ac-Leu-Leu-Argininal
• BDBM50213272
• HMS1362K17
• LEUPEPTINS [MI]
• CHEMBL191881
• GDBQQVLCIARPGH-ULQDDVLXSA-N
• HMS1792K17
• N-Acetyl-L-leucyl-L-leucyl-L-argininal
• Ac-LLR-H
• N-acetyl-leucylleucylargininal

• MDL： MFCD00037012
• Inchi： 1S/C20H38N6O4/c1-12(2)9-16(24-14(5)28)19(30)26-17(10-13(3)4)18(29)25-15(11-27)7-6-8-23-20(21)22/h11-13,15-17H,6-10H2,1-5H3,(H,24,28)(H,25,29)(H,26,30)(H4,21,22,23)/t15-,16-,17-/m0/s1
• InChI Key： GDBQQVLCIARPGH-ULQDDVLXSA-N
• SMILES： O=C([C@H](CC(C)C)NC(C)=O)N[C@H](C(N[C@H](C=O)CCC/N=C(\N)/N)=O)CC(C)C

Computed Properties

• Exact Mass: 950.55800
• Monoisotopic Mass: 426.295
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 30
• Rotatable Bond Count: 18
• Complexity: 602
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 169A^2
• XLogP3: 0.4

Experimental Properties

• Density: 1.1865 (rough estimate)
• Boiling Point: 541.98°C (rough estimate)
• Flash Point: °C
• Refractive Index: 1.6000 (estimate)
• PSA: 415.52000
• LogP: 5.18540
• Specific Rotation: -76 º (C=1, WATER)

L-Leucinamide,N-acetyl-L-leucyl-N-[(1S)-4-[(aminoiminomethyl)amino]-1-formylbutyl]- Security Information

• RTECS：YV4205100
• Storage Condition：Warehouse ventilation and low temperature drying

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides